Cas no 72115-06-1 (4-Amino-2-methylbenzonitrile)

4-Amino-2-methylbenzonitrile is a versatile aromatic compound featuring both amino and nitrile functional groups, making it a valuable intermediate in organic synthesis. Its molecular structure (C8H8N2) enables applications in pharmaceuticals, agrochemicals, and specialty chemicals, particularly as a precursor for heterocyclic compounds and dyes. The methyl substitution at the 2-position enhances steric and electronic properties, influencing reactivity in coupling and condensation reactions. This compound exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase syntheses. Its stability under standard conditions and well-defined purity make it suitable for research and industrial processes requiring precise functional group transformations.

4-Amino-2-methylbenzonitrile structure

Product Name:4-Amino-2-methylbenzonitrile

CAS No:72115-06-1

MF:C₈H₈N₂

MW:132.162521362305

MDL:MFCD09260793

CID:820249

PubChem ID:8167081

Update Time:2025-05-28

4-Amino-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-methylbenzonitrile
- 4-AMINO 2-METHYLBENZONITRILE
- 4-amino-2-methylbenzenecarbonitrile
- 4-Amino-2-methyl-benzonitril
- 4-amino-2-methyl-benzonitrile
- 4-Amino-o-toluylsaeurenitril
- 4-cyano-3-methylaniline
- Benzonitrile, 4-amino-2-methyl-
- 4-Amino-o-tolunitrile
- RGHJWZADAWEIFE-UHFFFAOYSA-N
- SBB085816
- AB3033
- AM83242
- BC667367
- 4-amino-2-methylbenzonitrile, AldrichCPR
- AB0061270
- Z5070
- ST24023274
- A866314
- AE-562/43286977
- AS-20086
- MFCD09260793
- DTXSID00429095
- SCHEMBL568981
- AKOS006330303
- FT-0731430
- 4-amino-2-methyl benzonitrile
- EN300-367187
- 72115-06-1
- CS-W018776
- DB-024505
- MDL： MFCD09260793
- Inchi： 1S/C8H8N2/c1-6-4-8(10)3-2-7(6)5-9/h2-4H,10H2,1H3
- InChI Key： RGHJWZADAWEIFE-UHFFFAOYSA-N
- SMILES： NC1=CC=C(C#N)C(C)=C1

Computed Properties

Exact Mass: 132.06900
Monoisotopic Mass: 132.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8
XLogP3: 1.3

Experimental Properties

Color/Form: White solid
Density: 1.105
Melting Point: 90 °C
Boiling Point: 298.801 °C at 760 mmHg
Flash Point: 134.511 °C
PSA: 49.81000
LogP: 2.03008

4-Amino-2-methylbenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Amino-2-methylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GH597-1g	4-Amino-2-methylbenzonitrile	72115-06-1	98%	1g	94.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GH597-250mg	4-Amino-2-methylbenzonitrile	72115-06-1	98%	250mg	51CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GH597-5g	4-Amino-2-methylbenzonitrile	72115-06-1	98%	5g	382.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GH597-25g	4-Amino-2-methylbenzonitrile	72115-06-1	98%	25g	1909CNY	2021-05-08
Chemenu	CM158300-10g	4-amino-2-methylbenzonitrile	72115-06-1	95+%	10g	$102	2021-06-17
Chemenu	CM158300-25g	4-amino-2-methylbenzonitrile	72115-06-1	95+%	25g	$204	2021-06-17
Chemenu	CM158300-100g	4-amino-2-methylbenzonitrile	72115-06-1	95+%	100g	$561	2021-06-17
TRC	A898578-100mg	4-Amino-2-methylbenzonitrile	72115-06-1		100mg	$ 50.00	2022-06-07
TRC	A898578-500mg	4-Amino-2-methylbenzonitrile	72115-06-1		500mg	$ 95.00	2022-06-07
TRC	A898578-1g	4-Amino-2-methylbenzonitrile	72115-06-1		1g	$ 160.00	2022-06-07

4-Amino-2-methylbenzonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:72115-06-1)4-Amino-2-methylbenzonitrile

Order Number:A866314

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:58

Price ($):366.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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